Cas no 95355-48-9 (2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)ethanol)

• Product Name: 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)ethanol
• CAS No: 95355-48-9
• MF: C₈H₇ClF₃NO₂
• MW: 241.594891786575
• MDL: MFCD10568241
• CID: 2952041
• PubChem ID: 13604425
• Update Time: 2025-06-11

2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-((3-氯-5-(三氟甲基)吡啶-2-基)氧代)乙醇
• 2-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)ethanol
• 2-(3-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-2-YLOXY)ETHANOL
• 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)-ethanol
• 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyethanol
• 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-ol
• 2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)ethan-1-ol
• AM87493
• N10125
• 3-Chloro-2-(2-hydroxyethoxy)-5-(trifluoromethyl)pyridine
• CS-0315356
• SCHEMBL19664461
• 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethanol
• MFCD10568241
• JFFVSZPRUYRXOJ-UHFFFAOYSA-N
• 95355-48-9
• AKOS015848976
• AS-5393
• 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)ethanol

• MDL： MFCD10568241
• Inchi： 1S/C8H7ClF3NO2/c9-6-3-5(8(10,11)12)4-13-7(6)15-2-1-14/h3-4,14H,1-2H2
• InChI Key： JFFVSZPRUYRXOJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1OCCO

Computed Properties

• Exact Mass: 241.0117406Da
• Monoisotopic Mass: 241.0117406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4

2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)ethanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)ethanol

Recent Advances in the Study of 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)ethanol (CAS: 95355-48-9)

The compound 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)ethanol (CAS: 95355-48-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine backbone and trifluoromethyl group, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)ethanol. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. This advancement not only improves the scalability of production but also reduces the environmental impact, aligning with the growing demand for sustainable chemical processes.

In terms of biological activity, recent investigations have explored the compound's potential as an inhibitor of specific enzymatic pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy in modulating the activity of certain kinases involved in inflammatory responses. These findings suggest that 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)ethanol could serve as a lead compound for developing new anti-inflammatory drugs.

Furthermore, the agrochemical applications of this compound have also been a focal point. Research conducted by the Agricultural Chemical Society (2023) revealed its effectiveness as a herbicide, particularly in controlling resistant weed species. The trifluoromethyl group is believed to enhance its binding affinity to target proteins, thereby improving its herbicidal potency. These results underscore its potential as a next-generation agrochemical agent.

Despite these promising developments, challenges remain. For example, the compound's pharmacokinetic properties, such as its metabolic stability and bioavailability, require further investigation. A recent review in Current Topics in Medicinal Chemistry (2023) emphasized the need for more in vivo studies to fully understand its therapeutic potential and safety profile. Addressing these gaps will be crucial for advancing the compound from the laboratory to clinical or field applications.

In conclusion, 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)ethanol (CAS: 95355-48-9) represents a versatile and promising molecule in both pharmaceutical and agrochemical research. Recent studies have made significant strides in optimizing its synthesis, elucidating its biological mechanisms, and exploring its practical applications. Continued research efforts will undoubtedly uncover new opportunities and challenges, further solidifying its role in the chemical biology and pharmaceutical industries.